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Compound of Interest

Compound Name: CG-707

Cat. No.: B13441327 Get Quote

For researchers, scientists, and professionals in drug development utilizing CG-707, commonly

known as Woodland Fantasy ceramic glaze, a comprehensive understanding of its safe

handling and disposal is paramount. This guide provides immediate, essential safety protocols

and logistical plans to ensure a secure laboratory environment. While CG-707 is a commercial

ceramic glaze and not a typical laboratory chemical, it contains substances that necessitate

careful handling to mitigate potential health risks.

Hazard Identification and Personal Protective
Equipment
CG-707 is a water-based, premixed glaze that is non-toxic under normal use.[1] However, it

contains crystalline silica, a known carcinogen, and soluble copper, which requires a

Cautionary Label (CL).[2][3] The primary routes of exposure are inhalation and dermal contact.

[1] The greatest risk of inhalation occurs when handling dried, unfired glazed ware or during

spray application.[1]

To minimize exposure, the following personal protective equipment (PPE) is essential:
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Hazard Potential Health Effect Recommended PPE

Inhalation of Dust

Chronic exposure to crystalline

silica can lead to silicosis, a

serious lung disease.[3][4]

A NIOSH-approved N95 or

P100 respirator is mandatory

when mixing dry glazes or

creating dust from greenware.

[3] A respirator is also

recommended during spray

application.

Skin Contact

Some individuals may

experience skin irritation from

prolonged contact with glaze

materials.

Nitrile or latex gloves should

be worn to protect the skin.[3]

Protective clothing such as

overalls, smocks, or aprons is

also recommended.[1]

Eye Contact
Accidental splashes can cause

eye irritation.

Safety glasses or goggles

should be worn to protect the

eyes from splashes.

Operational Workflow for Safe Handling
To ensure a safe operational procedure, the following step-by-step workflow should be

implemented. This process is designed to minimize the generation of airborne particles and

prevent accidental ingestion or skin contact.
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Preparation

Glaze Application

Cleaning and Storage

1. Prepare Ventilated Workspace

2. Don Appropriate PPE

3. Shake and Stir Glaze Thoroughly

4. Apply Glaze with Brush or Dipping

5. Work Wet to Minimize Dust

6. Wet Mop and Sponge Surfaces

7. Store Unused Glaze in Sealed Container

8. Remove and Dispose of/Clean PPE

Click to download full resolution via product page
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Disposal Plan
Proper disposal of unused or waste CG-707 glaze is crucial to prevent environmental

contamination. As it contains heavy metals, it should not be poured down the drain.

There are two primary methods for the safe disposal of excess glaze:

Inert Firing: The most recommended method is to fire the waste glaze in a kiln. This process

vitrifies the material, rendering it inert and stable for disposal in regular landfill. The waste

glaze can be poured into a bisque-fired container and fired to a temperature that ensures it

fuses into a solid block.

Hazardous Waste Disposal: If firing is not an option, the unfired glaze should be treated as

hazardous waste. It can be allowed to evaporate to a solid state in a labeled, sealed

container. Contact your institution's environmental health and safety department or a local

waste disposal company for guidance on proper disposal procedures for hazardous

materials.

The following flowchart outlines the decision-making process for the disposal of CG-707 waste.

Unused/Waste CG-707 Glaze

Is Kiln Firing an Option?

Fire Waste Glaze to Inert Solid

Yes

Treat as Hazardous Waste

No

Dispose of Solid in Landfill Contact EHS for Disposal

Click to download full resolution via product page
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Disposal Decision Tree for CG-707 Waste

By adhering to these safety protocols and disposal plans, professionals can confidently and

safely handle CG-707 ceramic glaze, ensuring a secure working environment and responsible

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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